Cas no 888724-51-4 (Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1))

• Product Name: Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1)
• CAS No: 888724-51-4
• MF: C₈H₁₉NO₄
• MW: 193.24076294899
• CID: 714217
• PubChem ID: 24885077
• Update Time: 2025-05-24

Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1)
• 2-hydroxyethyl(trimethyl)azanium,(2S)-2-hydroxypropanoate
• 2-HYDROXYETHYL-TRIMETHYLAMMONIUM L-(+)-L
• 2-Hydroxy-N,N,N-trimethylethan-1-aminium (S)--2-hydroxypropanoate
• 2-Hydroxyethyl(trimethyl)azanium;(2S)-2-hydroxypropanoate
• 888724-51-4
• DTXSID30584828
• 2-Hydroxyethyl-trimethylammonium L-(+)-lactate
• 2-Hydroxy-N,N,N-trimethylethan-1-aminium (2S)-2-hydroxypropanoate
• (2-hydroxyethyl)trimethylazanium (2S)-2-hydroxypropanoate

• MDL： MFCD09265052
• Inchi： 1S/C5H14NO.C3H6O3/c1-6(2,3)4-5-7;1-2(4)3(5)6/h7H,4-5H2,1-3H3;2,4H,1H3,(H,5,6)/q+1;/p-1/t;2-/m.0/s1
• InChI Key： MIFGTXFTLQVWJW-WNQIDUERSA-M
• SMILES： OCC[N+](C)(C)C.O[C@H](C(=O)[O-])C

Computed Properties

• Exact Mass: 193.13140809g/mol
• Monoisotopic Mass: 193.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Refractive Index: n20/D 1.482

Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1)

Recent Advances in the Study of Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1) (CAS: 888724-51-4)

The compound Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1) (CAS: 888724-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ionic liquid, formed by the combination of choline and lactate, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a green solvent in drug formulation, its role in enhancing drug solubility and permeability, and its biocompatibility in therapeutic delivery systems.

A 2023 study published in the Journal of Pharmaceutical Sciences explored the use of this compound as a novel excipient in oral drug formulations. The researchers demonstrated that the choline-lactate ionic liquid significantly improved the solubility of poorly water-soluble drugs, such as certain anti-cancer agents, by up to 50-fold compared to traditional formulations. This enhancement was attributed to the compound's ability to disrupt the crystalline structure of drugs and form favorable intermolecular interactions, as confirmed by X-ray diffraction and molecular dynamics simulations.

In the realm of transdermal drug delivery, a recent breakthrough was reported in the International Journal of Pharmaceutics (2024). The study investigated the permeation-enhancing effects of Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1) when incorporated into topical formulations. Results showed a 3.2-fold increase in skin permeation of model drugs compared to conventional formulations, with minimal skin irritation observed in in vitro and ex vivo models. The mechanism was found to involve reversible disruption of the stratum corneum lipid organization while maintaining the viability of skin cells.

From a toxicological perspective, a comprehensive safety assessment published in Regulatory Toxicology and Pharmacology (2023) examined the compound's acute and chronic toxicity profiles. The research, conducted across multiple animal models, established an excellent safety profile with no observed adverse effects at concentrations relevant for pharmaceutical applications. Notably, the compound demonstrated rapid metabolic clearance and minimal accumulation in tissues, addressing potential concerns about long-term exposure.

Recent advances in analytical characterization have also contributed to our understanding of this compound. A 2024 study in Analytical Chemistry developed a novel LC-MS/MS method for the precise quantification of Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1) in biological matrices. This method, achieving detection limits in the low ng/mL range, is now being adopted in pharmacokinetic studies to better understand the compound's behavior in biological systems.

Looking forward, several clinical trials are currently in progress to evaluate formulations containing this compound for various therapeutic applications. Early-phase trials for topical pain management formulations have shown promising results, with improved drug delivery and patient-reported outcomes. The pharmaceutical industry is particularly interested in its potential to reformulate existing drugs with poor bioavailability, potentially extending patent life while improving therapeutic efficacy.

In conclusion, the growing body of research on Ethanaminium,2-hydroxy-N,N,N-trimethyl-, (2S)-2-hydroxypropanoate (1:1) (CAS: 888724-51-4) highlights its versatility and potential across multiple pharmaceutical applications. Its unique combination of solubilizing power, permeation enhancement, and biocompatibility positions it as a valuable tool in modern drug development. As research continues, we anticipate seeing more innovative applications of this compound in both small molecule and biologic drug formulations.